1-(2-chlorophenyl)-3-(2-(3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethyl)urea

• IUPAC Name: 1-(2-chlorophenyl)-3-[2-(3-pyridin-2-ylpyrazol-1-yl)ethyl]urea
• InChI: InChI=1S/C17H16ClN5O/c18-13-5-1-2-6-14(13)21-17(24)20-10-12-23-11-8-16(22-23)15-7-3-4-9-19-15/h1-9,11H,10,12H2,(H2,20,21,24)
• InChI Key: JPQLKOYXDLAPIN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)NCCN2C=CC(=N2)C3=CC=CC=N3)Cl
• Molecular Formula: C17H16ClN5O
• Molecular Weight: 341.8 g/mol

Description

1-(2-chlorophenyl)-3-(2-(3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethyl)urea is a chemical compound that has been widely used in scientific research for its unique properties. This compound is also known as CPI-455 and is used in various biochemical and physiological studies.

Scientific Research Applications

Recyclization and Synthesis of Derivatives

Research has explored the recyclization of related compounds to yield a variety of derivatives with potential for further chemical analysis and applications. For instance, studies on the recyclization of diamino-dicyano-thiopyrans in the presence of certain compounds have led to the synthesis of derivatives such as N,N′-bis(3-chlorophenyl)urea and others, indicating a method for creating complex molecules for further study (Dyachenko, Garasevich, & Chernega, 2005).

Antimicrobial and Anticancer Activity

Some derivatives of related compounds have shown promising antimicrobial and anticancer activity. A study on novel pyrazole derivatives including 4-amino-3-(4-chlorophenyl)-1H-pyrazol-5-yl-methanone and others revealed significant in vitro antimicrobial and anticancer efficacy, suggesting the potential of these compounds in medical research and therapy (Hafez, El-Gazzar, & Al-Hussain, 2016).

Optoelectronic and Nonlinear Optical (NLO) Properties

Derivatives have also been studied for their optoelectronic and NLO properties. For instance, the investigation of a chalcone derivative revealed significant electro-optic properties and potential applications in optoelectronic device fabrications due to its superior second and third harmonic generation values compared to standard materials like urea (Shkir, AlFaify, Arora, Ganesh, Abbas, & Yahia, 2018).

Antibacterial Agents

Research aimed at synthesizing new heterocyclic compounds containing a sulfonamido moiety has shown that these compounds have high antibacterial activity, suggesting their potential use as antibacterial agents (Azab, Youssef, & El-Bordany, 2013).

Catalysis

Derivatives have been applied in catalysis, such as in asymmetric transfer hydrogenation of ketones, highlighting their utility in chemical synthesis processes (Magubane, Alam, Ojwach, & Munro, 2017).